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Compound of Interest

Compound Name: Pyruvic acid-13C2

Cat. No.: B15559712

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of
Pyruvic acid-13C2, a stable isotope-labeled compound.

Understanding the Compound: Pyruvic Acid-13C2

Pyruvic acid itself is classified as a corrosive, acidic, and combustible organic liquid that
requires disposal as hazardous waste.[1][2][3] The presence of the Carbon-13 (*3C) stable
isotopes in Pyruvic acid-13C2 does not alter its chemical properties in a way that changes its
fundamental disposal requirements. Unlike radioactive isotopes, stable isotopes are not
radioactive and do not necessitate special radiological handling or disposal procedures.[4]
Therefore, the disposal protocol for Pyruvic acid-13C2 is identical to that of standard,
unenriched pyruvic acid.[4][5]

Immediate Safety and Disposal Plan

The disposal of Pyruvic acid-13C2 must be managed as hazardous waste, in strict
accordance with all local, regional, national, and international regulations.[1][3] It is crucial to
prevent this chemical from entering drains or waterways.[1][2][6]
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Characteristic Disposal Guideline UN Number Hazard Class

) Corrosive, Acidic, ]
Chemical Nature o UN 3265 Class 8 (Corrosive)
Organic Liquid

Causes severe skin _
HP 4 (Irritant), HP 8

Primary Hazard burns and eye N/A .
(Corrosive)

damage

Designated
Disposal Route Hazardous Waste N/A N/A
Stream

Handle uncleaned
Container Disposal containers as the N/A N/A

product itself

Step-by-Step Disposal Protocol

e Segregation and Storage of Waste:

o Store Pyruvic acid-13C2 waste in its original container or a designated, compatible, and
clearly labeled hazardous waste container.

o Do not mix with other types of waste.

o Keep the waste container tightly closed and store it in a cool, well-ventilated, and
designated hazardous waste accumulation area.[7]

e Handling Accidental Spills:
o In the event of a spill, immediately evacuate non-essential personnel from the area.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.

o Contain the spill using an inert, absorbent material such as sand, diatomaceous earth, or a
universal acid binder.[1][2]
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o Do not use combustible materials like sawdust for absorption.

o Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[1][2]

o Ventilate the affected area thoroughly.[1][2]

» Neutralization (if permissible by local regulations):

o While pyruvic acid should not be disposed of down the drain, some institutional
procedures may involve neutralization of small quantities before collection by a certified
waste management company.[1][2]

o This should only be performed by trained personnel and in accordance with your
institution's specific safety protocols.

o To neutralize, slowly add the acidic solution to a suitable basic solution (such as sodium
bicarbonate or a 5% sodium hydroxide solution) with constant stirring.

o Monitor the pH of the solution until it is within the neutral range (typically pH 6-8).

o This neutralized solution must still be collected and disposed of as hazardous chemical
waste.

» Final Disposal:

o Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
company.[4]

o Ensure all required waste disposal forms and labels are completed accurately.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Pyruvic
acid-13C2.
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[Start: Pyruvic Acid-13C2 for Disposal j

Is the material considered waste?

Collect in a designated,
labeled hazardous waste container.
Do not mix with other waste.

Is this an accidental spill?

Wear appropriate PPE
(gloves, goggles, lab coat).

Store container in a cool,
well-ventilated area, away from
incompatible materials.

Contain spill with inert absorbent

(e.g., sand, acid binder).

Collect absorbed material into a
labeled hazardous waste container.

Arrange for pickup by EHS or
a licensed waste disposal company.

[ End: Proper Disposal Complete]

Click to download full resolution via product page

Caption: Disposal workflow for Pyruvic Acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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